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Cat. No.: B095672

For Immediate Release

This guide provides a detailed comparative analysis of Mecoprop-P (MCPP-p) and its
dimethylammonium salt (DMAS) formulation, tailored for researchers, scientists, and drug
development professionals. The focus is on the physicochemical properties, herbicidal efficacy,
and toxicological profiles, supported by experimental data and methodologies.

Executive Summary

Mecoprop-P is the herbicidally active (R)-enantiomer of mecoprop, a selective, post-
emergence herbicide used to control broadleaf weeds.[1] It functions as a synthetic auxin,
mimicking the plant hormone indole-3-acetic acid (IAA), which leads to uncontrolled growth and
subsequent death in susceptible plants.[2][3] While the acid form (Mecoprop-P) is effective, it
is often formulated as a salt, such as a dimethylammonium salt, to enhance its properties,
particularly water solubility.[4] In an aqueous environment and in vivo, the dimethylammonium
salt readily dissociates to the ionized form of Mecoprop-P, meaning both forms are expected
to have similar absorption, distribution, and metabolism.[5]

Data Presentation
Physicochemical Properties

The conversion of Mecoprop-P to its dimethylammonium salt significantly alters its
physicochemical properties, most notably its molecular weight and water solubility. The
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increased solubility of the salt formulation can be advantageous for product formulation and

application.
. Mecoprop-P
Mecoprop-P (Acid . .
Property Dimethylammoniu Reference(s)
Form)
m Salt
Molecular Formula C10H11CIOs3 C12H18CINO3 [41[6]
Molecular Weight 214.65 g/mol 259.73 g/mol [41[6]
Colorless to brown Dark amber liquid (in
Appearance ) ) [41[6]
crystalline solid 48% water)
Water Solubility 620 mg/L at 20°C Very soluble [415]

Vapor Pressure

5.1 x 10> torr at 25°C

Data not available

[5]

pKa

3.7

Not applicable (is a

salt)

[5]

LogP (Octanol-Water

Partition Coefficient)

-0.19atpH 7

Data not available

[5]

Toxicological Profile

The toxicological profiles of Mecoprop-P and its dimethylammonium salt are considered to be

very similar because the salt rapidly dissociates to the active acid form in the body.[5]
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Endpoint

Mecoprop-P (Acid
Form)

Mecoprop-P
Dimethylammoniu
m Salt

Reference(s)

Acute Oral LDso (Rat)

>500 - 5000 mg/kg
(Slightly Toxic)

Data indicates similar

low acute toxicity

[5117]

Acute Dermal LDso
(Rabbit)

>4000 mg/m3 (LCso)

>1000 mg/kg (no
systemic toxicity at

limit dose)

[5][6]

Eye Irritation

Severe irritant

Severe irritant

[5]L6]

Skin Irritation

Moderate irritant

Minimal irritant

[5]16]

Skin Sensitization

Not a sensitizer

Not a sensitizer

[5](6]

Carcinogenicity

Suggestive evidence,
but not sufficient to
assess human

carcinogenic potential

Expected to be similar

to the acid form

[5]

Experimental Protocols
Herbicidal Efficacy Assessment (Whole Plant Pot Assay)

This protocol is a standard method for evaluating and comparing the efficacy of different
herbicide formulations.[8][9]

o Seed Germination and Plant Growth: Seeds of target weed species and a susceptible
reference species are sown in pots filled with a standard soil mix.[8] The pots are maintained
in a greenhouse under controlled conditions (temperature, light, humidity) until the plants
reach a specific growth stage (e.g., 2-4 true leaves).[10]

o Herbicide Application: Prepare solutions of Mecoprop-P and Mecoprop-P DMAS at various
concentrations.[11] The herbicides are applied to the plants using a precision bench sprayer
to ensure uniform coverage.[8][11] Control groups are treated with a blank formulation
(without the active ingredient).
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o Assessment: At set intervals (e.g., 7, 14, and 21 days after treatment), the plants are
assessed for visual signs of injury, such as epinasty, chlorosis, and necrosis.[8][11]
Quantitative measurements, including plant height and fresh/dry biomass, are also taken.[10]

o Data Analysis: The data is analyzed to determine the dose-response relationship for each
formulation and to calculate values such as the GRso (the dose required to reduce plant
growth by 50%).

Soil Leaching Potential (Soil Column Study)

This method assesses the mobility of the herbicide formulations in soil, which is a key factor in
their environmental risk profile.[12][13][14]

e Column Preparation: Columns are packed with a specific type of soil, sieved to a uniform
particle size.[15] The soil is then saturated with a solution like 0.01M CaCl: to achieve a
state of field capacity.[14][16]

» Herbicide Application: A known amount of Mecoprop-P or Mecoprop-P DMAS is applied to
the surface of the soil column.[12][13] Radiolabeled compounds are often recommended for
easier tracking.[14]

o Simulated Rainfall: A controlled amount of "artificial rain" (e.g., 0.01M CacClz) is applied to the
top of the column over a set period to simulate leaching.[14][15]

o Leachate and Soil Analysis: The leachate (water that passes through the column) is collected
and analyzed for the concentration of the herbicide and any major degradation products.[14]
After the leaching period, the soil column is sectioned into segments, and the amount of
herbicide in each segment is quantified.[15]

o Data Analysis: The results provide a profile of the herbicide's mobility in the soil, indicating its
potential to reach groundwater.[14]

Visualizations
Signaling Pathway of Mecoprop-P
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Caption: Molecular mechanism of Mecoprop-P as a synthetic auxin mimic in a plant cell.
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Caption: Workflow for the comparative analysis of Mecoprop-P and its DMAS formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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